Cas no 4385-71-1 (Ethyl 4-pyridin-3-ylbenzoate)

• Product Name: Ethyl 4-pyridin-3-ylbenzoate
• CAS No: 4385-71-1
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 1515886
• PubChem ID: 22627958
• Update Time: 2025-06-11

Ethyl 4-pyridin-3-ylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-pyridin-3-ylbenzoate
• ETHYL 4-PYRIDIN-3-YL-BENZOATE
• CTK8I7507
• ethyl 4-(pyridin-3-yl)benzoate
• KB-243104
• ethyl 4-(3-pyridyl)benzoate
• SureCN5735824
• 3-(4-(ethoxycarbonyl)phenyl)pyridine
• 4-(pyridin-3-yl)benzoic acid ethyl ester
• 4-Pyridin-3-yl-benzoic acid ethyl ester
• ethyl 4-(pyridine-3-yl)benzoate
• DB-316761
• 4385-71-1
• DTXSID10627080
• CXEQLERNQWCKLU-UHFFFAOYSA-N
• SCHEMBL5735824
• HS-5424
• 4-pyridin-3-ylbenzoic acid ethyl ester

• Inchi： 1S/C14H13NO2/c1-2-17-14(16)12-7-5-11(6-8-12)13-4-3-9-15-10-13/h3-10H,2H2,1H3
• InChI Key： CXEQLERNQWCKLU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)C1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 227.09500
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19000
• LogP: 2.92530

Additional information on Ethyl 4-pyridin-3-ylbenzoate

Ethyl 4-pyridin-3-ylbenzoate (CAS No. 4385-71-1): A Comprehensive Overview

Ethyl 4-pyridin-3-ylbenzoate, with the CAS registry number 4385-71-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, also referred to as Ethyl 4-(pyridin-3-yl)benzoate, is a derivative of benzoic acid, where the hydroxyl group is replaced by an ethoxy group, and a pyridine ring is attached at the para position of the benzene ring. The structure of this compound is characterized by the presence of a pyridine ring fused with a benzene ring, making it a heterocyclic aromatic compound with unique electronic properties.

Recent studies have highlighted the potential of Ethyl 4-pyridin-3-ylbenzoate in various applications, particularly in the development of advanced materials and pharmaceuticals. The compound's structure allows for strong π-conjugation, which is crucial for applications in optoelectronics and nonlinear optics. Researchers have explored its use as a building block for constructing functional materials, such as organic semiconductors and light-harvesting materials. For instance, a study published in *Advanced Materials* demonstrated that Ethyl 4-pyridin-3-ylbenzoate can serve as a precursor for synthesizing highly efficient organic photovoltaic materials.

The synthesis of Ethyl 4-pyridin-3-ylbenzoate typically involves multi-step reactions, including Friedel-Crafts acylation and subsequent esterification. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of transition metal catalysts, such as palladium(II) complexes, has been reported to significantly improve the yield and purity of the compound. These developments are particularly important for large-scale production in industries such as pharmaceuticals and agrochemicals.

One of the most promising applications of Ethyl 4-pyridin-3-ylbenzoate is in drug delivery systems. Its unique structure allows for the incorporation of functional groups that can enhance drug solubility and bioavailability. A study published in *Journal of Medicinal Chemistry* explored its use as a carrier for poorly water-soluble drugs, demonstrating improved pharmacokinetic profiles in preclinical models. Additionally, its ability to form stable complexes with metal ions has led to its investigation as a potential chelating agent in metal-based therapies.

In terms of spectroscopic properties, Ethyl 4-pyridin-3-ylbenzoate exhibits strong absorption bands in the ultraviolet-visible (UV-vis) spectrum due to its extended conjugation system. This makes it an attractive candidate for use in sensors and analytical chemistry. Recent research has focused on its application as a fluorescent probe for detecting specific analytes, such as metal ions or biomolecules. For example, researchers have developed a fluorescence-based assay using Ethyl 4-pyridin-3-ylbenzoate to detect trace amounts of mercury ions in aqueous solutions.

The electronic properties of Ethyl 4-pyridin-3-y